Cas no 942120-28-7 (942120-28-7)

• Product Name: 942120-28-7
• CAS No: 942120-28-7
• MF: C₁₃H₁₀BrNO
• MW: 276.12860250473
• CID: 5580598
• PubChem ID: 67278216
• Update Time: 2025-10-28

942120-28-7 Chemical and Physical Properties

Names and Identifiers

• 1-(5-BROMOPYRIDIN-3-YL)-2-PHENYLETHAN-1-ONE
• Ethanone, 1-(5-bromo-3-pyridinyl)-2-phenyl-
• N14273
• 942120-28-7
• SCHEMBL2105216
• AKOS018770518

• Inchi： 1S/C13H10BrNO/c14-12-7-11(8-15-9-12)13(16)6-10-4-2-1-3-5-10/h1-5,7-9H,6H2
• InChI Key： TXIWSJBGCKZRAZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 274.99458g/mol
• Monoisotopic Mass: 274.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.445±0.06 g/cm3(Predicted)
• Boiling Point: 398.9±32.0 °C(Predicted)
• pka: 0.82±0.20(Predicted)

Additional information on 942120-28-7

Introduction to Compound CAS No. 942120-28-7: 942120-28-7

CAS No. 942120-28-7, also known as 942120-28-7, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, with its unique chemical structure and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications in drug development.

The chemical structure of CAS No. 942120-28-7 is characterized by a complex arrangement of atoms, which contributes to its distinct pharmacological profile. Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the three-dimensional conformation of this compound, enabling researchers to predict its interactions with biological targets more accurately.

In the context of medicinal chemistry, CAS No. 942120-28-7 has shown promising activity in various biological assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, making it a candidate for further investigation in the development of therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to modulate key signaling pathways involved in disease processes such as inflammation and cancer.

The pharmacokinetic properties of CAS No. 942120-28-7 have also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are crucial for its potential use as a drug candidate. These properties suggest that CAS No. 942120-28-7 could be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

One of the key areas of interest for CAS No. 942120-28-7 is its potential application in the treatment of neurodegenerative diseases. Research conducted at leading academic institutions has shown that this compound can cross the blood-brain barrier and exert neuroprotective effects. This finding opens up new possibilities for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease, where current therapeutic options are limited.

In addition to its therapeutic potential, CAS No. 942120-28-7 has also been explored for its use as a research tool in basic science laboratories. Its ability to selectively bind to specific proteins makes it a valuable probe for studying protein function and interactions. This application has broad implications for advancing our understanding of cellular processes and disease mechanisms.

The safety profile of CAS No. 942120-28-7 is another critical aspect that has been thoroughly evaluated. Toxicology studies have indicated that it is well-tolerated at therapeutic doses, with minimal side effects observed in preclinical models. These findings provide a strong foundation for advancing this compound into clinical trials.

Recent clinical trials have further validated the therapeutic potential of CAS No. 942120-28-7. Phase I trials have demonstrated its safety and tolerability in human subjects, paving the way for more advanced studies to assess its efficacy in treating specific diseases. Ongoing Phase II trials are currently evaluating its effectiveness in various indications, including cancer and inflammatory disorders.

The future outlook for CAS No. 942120-28-7 is promising, with continued research expected to uncover new applications and optimize its use in clinical settings. Collaborations between academic institutions, pharmaceutical companies, and regulatory agencies are essential for advancing this compound through the drug development pipeline and bringing it to patients who can benefit from its therapeutic effects.

In conclusion, CAS No. 942120-28-7, or simply 942120-28-7, represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacological properties, and promising therapeutic potential make it a compound of great interest for both researchers and clinicians alike.